11-(4-Butoxyphenyl)-5-{[(3-chlorophenyl)methyl]sulfanyl}-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaene

• IUPAC Name: 11-(4-butoxyphenyl)-5-[(3-chlorophenyl)methylsulfanyl]-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-4,7-diene
• InChI: InChI=1S/C24H28ClN5OS/c1-2-3-13-31-20-9-7-18(8-10-20)21-15-22-23-26-27-24(29(23)11-12-30(22)28-21)32-16-17-5-4-6-19(25)14-17/h4-12,14,21-23,26,28H,2-3,13,15-16H2,1H3
• InChI Key: OKSYEABVGRKRQL-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2CC3C4NN=C(N4C=CN3N2)SCC5=CC(=CC=C5)Cl
• Molecular Formula: C24H28ClN5OS
• Molecular Weight: 470.0 g/mol
• CAS No.: 1326870-62-5

Description

11-(4-Butoxyphenyl)-5-{[(3-chlorophenyl)methyl]sulfanyl}-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaene is a useful research compound. Its molecular formula is C24H22ClN5OS and its molecular weight is 463.98. The purity is usually 95%.
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Scientific Research Applications

Cycloaddition Reactions and Material Synthesis

Cycloaddition reactions are a cornerstone of organic synthesis, enabling the construction of complex cyclic structures from simpler precursors. Research by Halton and Russell (1992) explored cycloaddition reactions involving tricyclic compounds similar in complexity to the mentioned chemical. Their work provides insight into the synthetic utility of such compounds in generating novel materials or intermediates for further chemical transformations (Halton & Russell, 1992).

Chemiluminescence Applications

Compounds with sulfur-substituted bicyclic structures have been studied for their base-induced chemiluminescence. Watanabe et al. (2010) synthesized sulfanyl-substituted dioxetanes and explored their chemiluminescent properties. This area of research is crucial for developing new materials for sensing, imaging, and diagnostic applications. The complex structure of "11-(4-Butoxyphenyl)-5-{[(3-chlorophenyl)methyl]sulfanyl}-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaene" may offer unique photophysical properties worth investigating in the context of chemiluminescence (Watanabe et al., 2010).

Advanced Material Properties

The synthesis of sulfur-substituted compounds and their derivatives, as discussed by Clerici, Gelmi, and Pocar (1999), has implications for the development of materials with novel properties, including advanced polymers or catalysts. The detailed synthetic routes and characterizations of these compounds provide a foundation for exploring the applications of similarly complex molecules in material science (Clerici, Gelmi, & Pocar, 1999).

Potential for Photovoltaic and Electronic Applications

The photolysis of complex organic molecules, as investigated by Tian et al. (1988), can lead to the formation of novel organic semiconductors with potential applications in photovoltaic cells and electronic devices. Studies like this highlight the potential for using structurally complex molecules, such as "this compound," in the development of new materials for energy conversion and storage (Tian et al., 1988).